3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide

• IUPAC Name: 3,4-dimethoxy-N-[(E)-pyridin-4-ylmethylideneamino]benzamide
• InChI: InChI=1S/C15H15N3O3/c1-20-13-4-3-12(9-14(13)21-2)15(19)18-17-10-11-5-7-16-8-6-11/h3-10H,1-2H3,(H,18,19)/b17-10+
• InChI Key: MCGQCPGHHGPLGW-LICLKQGHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NN=CC2=CC=NC=C2)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CC=NC=C2)OC
• Molecular Formula: C15H15N3O3
• Molecular Weight: 285.30 g/mol

Description

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide, also known as DPH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPH belongs to the class of hydrazide derivatives and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including NF-κB, MAPK, and PI3K/Akt. 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been shown to have various biochemical and physiological effects, including anti-proliferative, anti-inflammatory, and neuroprotective effects. 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has also been shown to reduce oxidative stress and inhibit the production of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has several advantages for lab experiments, including its high solubility in water and other solvents, its stability under various conditions, and its low toxicity. However, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide also has some limitations, including its relatively low potency and selectivity for specific targets.

Future Directions

There are several future directions for 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide research, including the development of more potent and selective analogs, the investigation of its potential as a drug delivery system, and the exploration of its therapeutic potential in other fields, such as cardiovascular and metabolic diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide and to determine its safety and efficacy in clinical trials.
Conclusion
In conclusion, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide as a therapeutic agent.

Scientific Research Applications

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been extensively studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been shown to inhibit the proliferation of cancer cells and induce apoptosis. Inflammation research has demonstrated that 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide can reduce the release of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathway. In neurodegenerative disease research, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been shown to protect neurons from oxidative stress and reduce the accumulation of amyloid-beta peptides.